C.I. Acid Black 71

• CAS No.: 127830-14-2
• Molecular Formula: C16H15BrO
• Synonyms: C.I. Acid Black 71

Description

C.I. Acid Black 71 (CAS: 127830-14-2) is an acid dye primarily used in the textile industry, particularly for dyeing wool, silk, and polyamide fibers. It belongs to the azo dye class, characterized by sulfonic acid groups that enhance water solubility and affinity for protein-based fibers .

Comparison with Similar Compounds

Structural and Functional Similarities

• C.I. Acid Black 1 (AB1) : Both AB1 and Acid Black 71 are sulfonated azo dyes. AB1 contains three sulfonic groups, contributing to its high solubility and poor adsorption onto activated sludge . Acid Black 71 likely shares this characteristic, though direct data are absent.
• C.I. Acid Orange 7 (AO7) and C.I. Reactive Black 5 (RB5) : These dyes differ in reactive groups (e.g., RB5 has vinyl sulfone groups for covalent bonding with fibers), whereas Acid Black 71 relies on ionic interactions. However, all exhibit similar adsorption kinetics, fitting the pseudo-second-order (PSO) model on oxides like SiO₂–Al₂O₃ .

Adsorption Behavior

Dye	Adsorbent Material	Adsorption Capacity (mg/g)	Best-Fit Isotherm Model	Reference
C.I. Acid Black 1	Volcanic rock	270–573.47	Freundlich, Temkin
C.I. Acid Black 71	Not reported	Data unavailable	Unknown	—
C.I. Acid Orange 7	SiO₂–Al₂O₃ oxides	120–180	Langmuir
C.I. Reactive Black 5	Anion exchange resins	85–200	Langmuir

Key Findings :

• Acid Black 1 exhibits higher adsorption capacities than AO7 and RB5 due to its larger molecular size and sulfonic group count . Acid Black 71’s capacity remains unstudied but may align with Acid Black 1 if structurally analogous.
• Acid Black 1 adsorption on volcanic rock is temperature-dependent, increasing at higher temperatures (ΔH° = +58 kJ/mol, indicating endothermic processes) . This contrasts with RB5, where adsorption decreases with temperature due to exothermic binding .

Environmental Impact and Degradation

• Toxicity : Acid Black 1 inhibits soil microbial activity, reducing nitrification and crop productivity . Acid Black 71’s environmental effects are undocumented but likely similar due to structural parallels.
• Biodegradation : Both Acid Black 1 and Acid Orange 7 resist degradation in activated sludge, requiring advanced treatments like adsorption or photocatalysis . Acid Black 71’s fate in wastewater systems is uncharacterized.

Q & A

Basic Research Questions

Q. What are the standard experimental methods for quantifying C.I. Acid Black 71 in aqueous solutions?

• Methodological Answer : Use UV-Vis spectrophotometry with calibration curves at the dye’s maximum absorbance wavelength (typically 570–620 nm). Validate measurements with high-performance liquid chromatography (HPLC) to account for interference from degradation byproducts. Ensure proper sample preparation, including filtration to remove particulates that may scatter light .

Q. How should researchers design initial adsorption studies for this compound on mineral substrates?

• Methodological Answer : Conduct batch adsorption experiments under controlled pH, temperature, and ionic strength. Use standardized adsorbent masses (e.g., 0.1–1.0 g/L) and varying dye concentrations (10–500 mg/L). Measure equilibrium adsorption capacities using Langmuir and Freundlich isotherm models, and validate with triplicate trials to assess reproducibility .

Q. What are the critical parameters for assessing the photostability of this compound in environmental matrices?

• Methodological Answer : Expose dye solutions to UV light (e.g., 254 nm) in a photoreactor and monitor degradation kinetics via UV-Vis or mass spectrometry. Control for temperature and oxygen levels, and quantify degradation products using LC-MS. Include dark controls to distinguish photolytic vs. thermal effects .

Advanced Research Questions

Q. How can multi-model adsorption isotherm analysis resolve contradictions in this compound adsorption data?

• Methodological Answer : When Langmuir and Freundlich models conflict (e.g., at elevated temperatures), apply the Temkin or Henderson isotherms to account for adsorbent surface heterogeneity and adsorption heat variations. Use Akaike’s Information Criterion (AIC) to compare model fits. For example, Temkin’s linearized form, $q_e = \frac{RT}{b} \ln(A \cdot C_e)$, explains decreasing adsorption heat with surface coverage, which is common in heterogeneous systems like volcanic rock .

Q. What methodologies address discrepancies between thermodynamic parameters (ΔH°, ΔS°) and observed adsorption behavior?

• Methodological Answer : Calculate ΔH° and ΔS° via van’t Hoff plots ($\ln K_{ads}$ vs. $1/T$) but cross-validate with isothermal titration calorimetry (ITC) to resolve anomalies. For instance, endothermic ΔH° values may indicate dehydration of adsorbent/dye, not just adsorption spontaneity. Pair with FTIR to detect structural changes in the adsorbent post-adsorption .

Q. How can researchers evaluate the ecotoxicological impact of this compound on soil microbiota?

• Methodological Answer : Combine microbial viability assays (e.g., ATP luminescence, dehydrogenase activity) with metagenomic analysis of soil samples exposed to the dye (e.g., 50–200 mg/kg soil). Use LC-MS/MS to track dye degradation intermediates and correlate with shifts in bacterial diversity (e.g., via 16S rRNA sequencing). Include controls with sterile soil to distinguish abiotic vs. biotic degradation .

Data Analysis and Interpretation

Q. How should researchers handle outliers in adsorption capacity datasets?

• Methodological Answer : Apply Grubbs’ test for outlier detection. If outliers persist, investigate experimental conditions (e.g., pH drift, incomplete mixing) or adsorbent batch variability. Use robust statistical methods like median-based regression for small datasets (<10 replicates) to minimize skewing .

Q. What strategies optimize the interpretation of this compound degradation pathways in advanced oxidation processes (AOPs)?

• Methodological Answer : Employ reaction pathway modeling (e.g., density functional theory for radical interactions) alongside empirical LC-MS/MS data. Use radical scavengers (e.g., tert-butanol for •OH) to identify dominant degradation mechanisms. Cross-reference with toxicity assays to prioritize pathways minimizing harmful byproducts .

Experimental Design Frameworks

Q. How can the FINER criteria improve research questions on this compound’s environmental fate?

• Methodological Answer : Apply FINER (Feasible, Interesting, Novel, Ethical, Relevant) to refine questions. For example:

• Feasible : Use lab-scale soil columns instead of field trials for initial migration studies.
• Novel : Investigate dye interactions with microplastics as emerging co-contaminants.
• Ethical : Avoid concentrations exceeding ecotoxic thresholds in microbial assays .